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Compound of Interest

Compound Name: 2-(Aminomethoxy)aceticacid

Cat. No.: B15234701 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical waste is a critical component of laboratory safety and environmental responsibility.

This guide provides essential, step-by-step procedures for the safe disposal of 2-

(Aminomethoxy)acetic acid, ensuring compliance with general hazardous waste regulations.

1. Waste Identification and Characterization:

The first crucial step is to identify 2-(Aminomethoxy)acetic acid as a chemical waste product.

Unless specifically confirmed to be non-hazardous by a qualified environmental health and

safety (EHS) professional, all waste chemicals, including 2-(Aminomethoxy)acetic acid and its

containers, should be treated as hazardous waste[1]. This approach ensures the highest level

of safety and regulatory compliance.

2. Personal Protective Equipment (PPE):

Prior to handling 2-(Aminomethoxy)acetic acid for disposal, it is imperative to wear appropriate

personal protective equipment to prevent exposure.
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PPE Category Specific Recommendations

Eye and Face Protection

Wear chemical safety goggles or eyeglasses

that meet OSHA's eye and face protection

regulations in 29 CFR 1910.133 or European

Standard EN166[2].

Skin Protection

Wear appropriate protective gloves and a lab

coat or other protective clothing to prevent skin

contact[2].

Respiratory Protection

Under normal use conditions with adequate

ventilation, respiratory protection is not typically

required. However, if dust formation is possible,

a particle filter respirator is recommended[2].

3. Containment and Labeling:

Proper containment and labeling are essential for the safe storage and subsequent disposal of

chemical waste.

Container Selection: Store 2-(Aminomethoxy)acetic acid waste in a compatible container

with a secure, tightly closing lid[3][4]. The container must be in good condition, free from

leaks or cracks[4]. Plastic containers are often preferred over glass for hazardous waste

when compatibility is not an issue[5].

Labeling: The waste container must be clearly labeled as "Hazardous Waste"[5]. The label

should include the following information:

Full chemical name: "2-(Aminomethoxy)acetic acid" (avoiding abbreviations or chemical

formulas)[5].

For mixtures, list each chemical component and its approximate percentage[3].

Accumulation start date (the date the first waste was placed in the container).

The name and contact information of the principal investigator or responsible person[5].
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The location where the waste was generated (e.g., building and room number)[5].

4. Storage:

Store the labeled hazardous waste container in a designated satellite accumulation area within

the laboratory[3]. This area should be under the control of the laboratory personnel. Key

storage requirements include:

Segregation: Store 2-(Aminomethoxy)acetic acid waste away from incompatible materials.

As a general guideline, segregate acids from bases, and oxidizing agents from reducing

agents[3].

Secondary Containment: It is best practice to store hazardous waste containers in secondary

containment, such as a chemical-resistant tray or tub, to contain any potential leaks or

spills[4].

Closed Containers: Keep the waste container securely closed at all times, except when

adding waste[1][4].

5. Disposal Procedure:

Under no circumstances should 2-(Aminomethoxy)acetic acid be disposed of in the regular

trash or poured down the drain[5][6]. The established procedure for disposal is through your

institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste

disposal contractor.

Contact EHS: When the container is full or ready for disposal, contact your institution's EHS

office to arrange for a pickup[5].

Waste Manifest: You will likely need to complete a hazardous waste manifest or a similar

form provided by your EHS department, detailing the contents of the waste container[5].

Empty Containers:

Empty containers that held 2-(Aminomethoxy)acetic acid must also be disposed of properly. A

container is considered "empty" if all contents have been removed by normal means. However,

to be disposed of as non-hazardous waste, the container should be triple-rinsed with a suitable
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solvent[4]. The rinsate from this cleaning process must be collected and treated as hazardous

waste[1][4]. After triple-rinsing and allowing it to dry, deface the original label and dispose of the

container according to your institution's guidelines for non-hazardous solid waste[1].

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of 2-

(Aminomethoxy)acetic acid.
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Caption: Decision workflow for the safe disposal of 2-(Aminomethoxy)acetic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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